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Experimental Data on Genotoxic and Antigenotoxic

Effects

The table below summarizes the available experimental findings from the search results. A key point to note

is that the search did not reveal studies that found delphinidin itself to be genotoxic.

Effect Type Test System/Model

Genotoxic Agent
Challenged

Key Finding on
Delphinidin

Citation

Mice bone marrow
(Micronucleus test)

Antigenotoxic

Mice bone marrow
(Micronucleus test)

Antigenotoxic

Antigenotoxic HT-29 colon carcinoma

cells (Comet assay)

Cyclophosphamide

Procarbazine

Altertoxin II (ATX-11)
mycotoxin

Significant reduction
in DNA damage;
biphasic dose-
response.

Dose-related
reduction in
genotoxicity.

Potent protective
effect against DNA
damage.
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Genotoxic Agent Key Finding on

Effect Type Test System/Model . Citation
Challenged Delphinidin
Not Polar extract of (None, tested alone)  The extract showed [3]
Genotoxic Jaboticaba peel (rich in no mutagenic/DNA
delphinidin-3-glucoside) in damaging effects.

Mice bone marrow
(Micronucleus test)

Detailed Experimental Protocols

Here are the methodologies for the key experiments cited in the table.

In Vivo Micronucleus Test in Mice

This protocol is based on the study that assessed the protective effects of anthocyanidins against

chemotherapeutic drugs [1].

¢ Animal Model: Mice.

¢ Test Substance Administration: Delphinidin was administered to the mice intraperitoneally or via
oral gavage.

¢ Genotoxin Challenge: A known genotoxic chemotherapeutic drug (e.g., cyclophosphamide,
procarbazine, or cisplatin) was injected 30 minutes after delphinidin administration.

e Sample Collection: Bone marrow was extracted from the femurs of the mice after a predetermined
period (typically 24-30 hours post-genotoxin treatment).

¢ Slide Preparation: Bone marrow cells were smeared on glass slides and stained (commonly with
Giemsa or a DNA-specific fluorescent dye like acridine orange).

¢ Scoring and Analysis: Micronucleated Polychromatic Erytherocytes (MNPES) were scored under a
microscope. A significant reduction in MNPE frequency in the delphinidin-pretreated group compared
to the group that received only the genotoxin indicated an antigenotoxic effect.

In Vitro Comet Assay

This protocol describes the experiment on HT-29 cells [2].
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e Cell Line: Human colon carcinoma cells (HT-29).
¢ Treatment:
o Cells were co-incubated with the mycotoxin ATX-IlI and delphinidin.
o Control groups included cells treated with ATX-II alone and delphinidin alone.

e Assay Execution: After treatment, cells were embedded in agarose on a slide, lysed to remove
cellular membranes, and subjected to electrophoresis under neutral or alkaline conditions.

e Staining and Analysis: DNA was stained with a fluorescent dye. Cells with DNA damage display a
"comet" tail when viewed with a fluorescence microscope. The extent of DNA damage was quantified
by measuring tail length or intensity. A reduction in comet parameters in the co-treatment group
indicated protection by delphinidin.

Visualized Experimental Workflows

The diagrams below illustrate the logical sequence of the key experiments.

In Vivo Micronucleus Test Workflow
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In Vitro Comet Assay Workflow
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Interpretation and Key Considerations
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¢ Mechanism of Action: The antigenotoxic effect is likely multifaceted. In the case of protecting
against altertoxin 11, delphinidin appeared to directly interact with and degrade the toxin [2]. For
protection against chemotherapeutic drugs, reducing oxidative stress and modulating apoptosis
pathways are potential mechanisms [1].

e Biphasic Response: The biphasic dose-response observed with delphinidin against
cyclophosphamide [1] is a critical detall. It suggests that the protective effect is optimal within a
specific dose range, and higher doses may be less effective, which is an important consideration for
therapeutic application.

¢ Limitations of Current Data: The available data primarily shows delphinidin's role in preventing DNA
damage caused by other agents. A definitive conclusion that delphinidin is "non-genotoxic" requires
more direct testing following standardized guidelines (e.g., OECD TG 474).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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